Cas no 2034234-40-5 (4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine)

• Product Name: 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine
• CAS No: 2034234-40-5
• MF: C₁₅H₂₃N₅O₃S
• MW: 353.439821481705
• CID: 6378298
• PubChem ID: 122162470
• Update Time: 2025-10-29

4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine
• AKOS032463606
• 2034234-40-5
• 4-{[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]sulfonyl}morpholine
• 4-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]sulfonylmorpholine
• 4-((4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)sulfonyl)morpholine
• F6564-5786

• Inchi： 1S/C15H23N5O3S/c21-24(22,20-9-11-23-12-10-20)19-7-5-18(6-8-19)15-4-3-14(16-17-15)13-1-2-13/h3-4,13H,1-2,5-12H2
• InChI Key： HOGFUIADMWSHSF-UHFFFAOYSA-N
• SMILES： S(N1CCOCC1)(N1CCN(C2=CC=C(C3CC3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 353.15216079g/mol
• Monoisotopic Mass: 353.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87.2Ų

Additional information on 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine

Introduction to 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine (CAS No. 2034234-40-5)

4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine, with the CAS number 2034234-40-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of morpholines and features a unique structural arrangement that includes a cyclopropylpyridazine moiety and a piperazine ring, both of which are critical for its biological activity.

The chemical structure of 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine is characterized by a morpholine ring attached to a sulfonyl group, which in turn is linked to a piperazine ring. The piperazine ring is substituted with a 6-cyclopropylpyridazine moiety, contributing to the compound's overall pharmacological profile. This intricate structure has been the subject of extensive research, particularly in the context of its binding affinity and selectivity towards various biological targets.

Recent studies have highlighted the potential of 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine as a potent inhibitor of specific enzymes and receptors. For instance, it has shown promising activity as an inhibitor of phosphodiesterase (PDE) enzymes, which are involved in the regulation of cyclic nucleotides such as cAMP and cGMP. These cyclic nucleotides play crucial roles in various cellular processes, including signal transduction, cell proliferation, and apoptosis.

In addition to its PDE inhibitory activity, 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine has also been investigated for its potential as an antagonist of certain G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that mediate numerous physiological processes and are important targets for drug development. The ability of this compound to modulate GPCR activity could have significant implications for the treatment of various diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

The pharmacokinetic properties of 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has been shown to have good oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine in various therapeutic indications. Early results from phase I trials have demonstrated that the compound is well-tolerated by patients and shows promising pharmacodynamic effects. These findings have paved the way for more advanced clinical studies to explore its potential in treating specific diseases.

The structural uniqueness of 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine has also led to its use as a lead compound in drug discovery efforts. Researchers are actively exploring structural modifications to optimize its pharmacological properties and enhance its therapeutic potential. These efforts include the synthesis of analogues with improved potency, selectivity, and pharmacokinetic profiles.

In conclusion, 4-{4-(6-cyclopropylpyridazin-3-yl)piperazin-1-ylsulfonyl}morpholine (CAS No. 2034234-40-5) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.